Cas no 1159977-21-5 (5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzb,fazepine)

• Product Name: 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzb,fazepine
• CAS No: 1159977-21-5
• MF: C₁₇H₁₈ClNO
• MW: 287.783923625946
• CID: 1063715
• PubChem ID: 46781000
• Update Time: 2025-10-05

5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzb,fazepine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenz[b,f]azepine
• 11-(3-chloropropyl)-5,6-dihydrobenzo[b][1]benzazepin-3-ol
• DTXSID00675757
• 1159977-21-5
• 5-(3-Chloropropyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-2-ol
• DB-306185
• 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzb,fazepine

• Inchi： 1S/C17H18ClNO/c18-10-3-11-19-16-5-2-1-4-13(16)6-7-14-12-15(20)8-9-17(14)19/h1-2,4-5,8-9,12,20H,3,6-7,10-11H2
• InChI Key： TWCKEJUUFQONEN-UHFFFAOYSA-N
• SMILES： ClCCCN1C2C=CC=CC=2CCC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 287.10800
• Monoisotopic Mass: 287.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 4.32280

Additional information on 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzb,fazepine

Comprehensive Overview of 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzo[b,f]azepine (CAS No. 1159977-21-5)

The compound 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzo[b,f]azepine (CAS No. 1159977-21-5) is a chemically significant derivative of the dibenzoazepine class. Its unique structure, featuring a chloropropyl side chain and a hydroxy group, makes it a subject of interest in pharmaceutical and material science research. Researchers often explore its potential applications in drug development, particularly in targeting neurological pathways, due to its structural similarity to other bioactive molecules.

In recent years, the demand for specialized dibenzoazepine derivatives has surged, driven by advancements in precision medicine. The compound’s CAS No. 1159977-21-5 is frequently searched in academic databases, reflecting its relevance in studies related to neurotransmitter modulation and receptor binding. Its hydroxy and chloropropyl functional groups are critical for its reactivity, enabling further derivatization for tailored applications.

One of the trending topics in organic chemistry is the design of multi-functional scaffolds, and this compound fits perfectly into this narrative. Its dibenzo[b,f]azepine core is a privileged structure in medicinal chemistry, often associated with compounds exhibiting CNS activity. This has led to increased interest in its synthesis and optimization, particularly in the context of sustainable chemistry and green synthesis methods.

The compound’s 3-chloropropyl moiety is a versatile handle for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are also investigating its potential in catalysis and polymer chemistry, where its structural features could impart unique properties to materials. The hydroxy group at the 2-position adds another layer of functionality, enabling hydrogen bonding and further derivatization.

From an analytical perspective, 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzo[b,f]azepine poses interesting challenges and opportunities. Its characterization often involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structure, which are critical for its application in high-value research.

The compound’s relevance extends to the field of computational chemistry, where its electronic properties and binding affinities are modeled to predict its behavior in biological systems. This aligns with the growing trend of AI-driven drug discovery, where in silico methods are used to screen and optimize potential drug candidates. The CAS No. 1159977-21-5 is often referenced in such studies, highlighting its importance in modern research.

In summary, 5-(3-Chloropropyl)-10,11-dihydro-2-hydroxy-5H-dibenzo[b,f]azepine is a compound of significant scientific interest. Its structural features, combined with its potential applications in pharmaceuticals, materials science, and catalysis, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a key player in the development of novel therapeutic agents and advanced materials.